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Introduction
Zoxamide is a benzamide fungicide primarily known for its high efficacy against oomycete

pathogens.[1] Its unique mode of action involves the covalent binding to β-tubulin, leading to

the disruption of the microtubule cytoskeleton and subsequent inhibition of nuclear division.[1]

While its primary application has been in the control of oomycete-induced diseases, a growing

body of research indicates that Zoxamide also exhibits significant antifungal activity against a

range of non-oomycete fungal pathogens. This document provides detailed application notes

and experimental protocols for researchers investigating the effects of Zoxamide on non-

oomycete fungi, with a focus on species of agricultural and pharmaceutical importance.

Zoxamide's activity against non-oomycete fungi, including important plant pathogens like

Botrytis cinerea, Venturia inaequalis, Monilinia fructicola, Mycosphaerella fijiensis, and

Cercospora beticola, makes it a valuable tool for fungicide research and development.[1]

Understanding its efficacy and mechanism of action in these fungi can open new avenues for

disease management strategies and the development of novel antifungal agents.
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The primary target of Zoxamide is β-tubulin, a key component of microtubules. Microtubules

are dynamic protein polymers essential for various cellular processes in eukaryotes, including

mitosis, cell division, and intracellular transport. Zoxamide covalently binds to a specific site on

the β-tubulin subunit, disrupting the assembly and dynamics of the microtubule cytoskeleton.[1]

This interference leads to an arrest of the cell cycle, specifically in mitosis, as the mitotic

spindle cannot form correctly. The ultimate consequence for the fungus is the inhibition of

growth and proliferation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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